Cas no 2580252-48-6 (2-Nitro-3-sulfamoylbenzoic acid)

• Product Name: 2-Nitro-3-sulfamoylbenzoic acid
• CAS No: 2580252-48-6
• MF: C₇H₆N₂O₆S
• MW: 246.197340488434
• CID: 5662977
• PubChem ID: 19868747
• Update Time: 2025-05-20

2-Nitro-3-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733466
• 2-nitro-3-sulfamoylbenzoic acid
• 2580252-48-6
• 2-Nitro-3-sulfamoylbenzoic acid

• Inchi： 1S/C7H6N2O6S/c8-16(14,15)5-3-1-2-4(7(10)11)6(5)9(12)13/h1-3H,(H,10,11)(H2,8,14,15)
• SMILES： S(C1C=CC=C(C(=O)O)C=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 245.99465709g/mol
• Monoisotopic Mass: 245.99465709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 152Ų

Additional information on 2-Nitro-3-sulfamoylbenzoic acid

2-Nitro-3-Sulfamoylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2580252-48-6, commonly referred to as 2-Nitro-3-sulfamoylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

2-Nitro-3-sulfamoylbenzoic acid is characterized by its nitro group attached to the benzene ring at the 2-position and a sulfamoyl group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. The sulfamoyl group, in particular, is known for its ability to form hydrogen bonds, enhancing the compound's solubility and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 2-Nitro-3-sulfamoylbenzoic acid in various environments. These studies have revealed that the compound exhibits strong binding affinities towards certain protein targets, suggesting its potential as a lead compound in drug design. For instance, a study published in 2023 demonstrated that this molecule could inhibit key enzymes involved in inflammatory pathways, offering new avenues for anti-inflammatory drug development.

In addition to its pharmacological applications, 2-Nitro-3-sulfamoylbenzoic acid has also been explored for its role in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and photonics. Researchers have reported that incorporating this compound into polymer matrices can enhance the mechanical and optical properties of the resulting materials, paving the way for innovative applications in optoelectronics.

The synthesis of 2-Nitro-3-sulfamoylbenzoic acid involves a multi-step process that typically begins with nitration of a suitable aromatic compound followed by sulfonation and subsequent functionalization. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

Moreover, environmental scientists have begun investigating the degradation pathways of 2-Nitro-3-sulfamoylbenzoic acid under various conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural environments.

In conclusion, 2-Nitro-3-sulfamoylbenzoic acid (CAS No 2580252-48-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development.